(6-Amino-3-bromo-2-fluorophenyl)methanol
Cat. No. B1649716
M. Wt: 220.04
InChI Key: FTGNJLGMELWIIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09434700B2
Procedure details
A suspension mixture of (6-amino-3-bromo-2-fluorophenyl)methanol (8.3 g, 37.72 mmol) and manganese(IV) oxide (19.68 g, 226.32 mmol) in dichloromethane (400 mL) was stirred at room temperature overnight. The solid was filtered off, and the filtrate was concentrated to give the title product as a light yellow solid (6.0 g, 73%), which was directly used in the next step without further purification. MS (ES+) C7H5BrFNO requires: 217, found: 218, 220 [M+H]+.
Name
Yield
73%
Identifiers
|
REACTION_CXSMILES
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[NH2:1][C:2]1[C:7]([CH2:8][OH:9])=[C:6]([F:10])[C:5]([Br:11])=[CH:4][CH:3]=1>ClCCl.[O-2].[Mn+4].[O-2]>[NH2:1][C:2]1[C:7]([CH:8]=[O:9])=[C:6]([F:10])[C:5]([Br:11])=[CH:4][CH:3]=1 |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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8.3 g
|
|
Type
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reactant
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|
Smiles
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NC1=CC=C(C(=C1CO)F)Br
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Name
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|
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Quantity
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400 mL
|
|
Type
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solvent
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Smiles
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ClCCl
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Name
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Quantity
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19.68 g
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Type
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catalyst
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Smiles
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[O-2].[Mn+4].[O-2]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred at room temperature overnight
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
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The solid was filtered off
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the filtrate was concentrated
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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|
Smiles
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NC1=CC=C(C(=C1C=O)F)Br
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6 g | |
| YIELD: PERCENTYIELD | 73% | |
| YIELD: CALCULATEDPERCENTYIELD | 73% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
